1-(Thiophen-3-YL)octan-1-amine

• Molecular Formula: C12H21NS
• Molecular Weight: 211.37 g/mol
• SMILES: CCCCCCCC(C1=CSC=C1)N
• InChI: InChI=1S/C12H21NS/c1-2-3-4-5-6-7-12(13)11-8-9-14-10-11/h8-10,12H,2-7,13H2,1H3
• InChIKey: UIVCMKBITBEYOW-UHFFFAOYSA-N

1-(Thiophen-3-YL)octan-1-amine: A Strategic Building Block for Thiophene-Based Drug Discovery

1-(Thiophen-3-YL)octan-1-amine (CAS 1248746-35-1) is a primary aliphatic amine featuring a thiophene ring substituted at the 3-position with an eight-carbon alkyl chain . The compound is a versatile intermediate for synthesizing complex thiophene-containing molecules, with the thiophene moiety serving as a privileged scaffold in medicinal chemistry [1]. Its amphiphilic structure, combining a lipophilic octyl chain with a polar amine group, renders it suitable for exploring structure-activity relationships in drug discovery and materials science .

Privileged thiophene scaffold for medicinal chemistry exploration

Amphiphilic primary amine supports SAR and property tuning

Octyl chain provides distinct lipophilic character for membrane permeability studies

• [1] Martin-Smith, M., & Reid, S. T. (1959). Biological Activity in Compounds Possessing Thiophen Rings. Journal of Medicinal and Pharmaceutical Chemistry, 1(6), 507-560. View Source

Why 1-(Thiophen-3-YL)octan-1-amine is Not Interchangeable with Positional Isomers or Chain-Length Variants

The 3-thienyl substitution pattern in 1-(Thiophen-3-YL)octan-1-amine imparts distinct electronic and steric properties compared to its 2-thienyl isomer, directly influencing molecular recognition at biological targets [1]. The octyl chain length is critical for optimizing lipophilicity and membrane permeability; shorter or longer chains can drastically alter pharmacokinetic profiles and target engagement [2]. Generic substitution with other thiophene-alkyl amines without rigorous validation risks confounding structure-activity relationship studies and derailing lead optimization campaigns.

Positional isomer

2-Thienyl analogs may exhibit different electronic and steric profiles, potentially altering biological recognition.

Chain length

Shorter or longer alkyl chains can shift lipophilicity and membrane permeability, impacting target engagement.

• [1] Martin-Smith, M., & Reid, S. T. (1959). Biological Activity in Compounds Possessing Thiophen Rings. Journal of Medicinal and Pharmaceutical Chemistry, 1(6), 507-560. View Source
• [2] Wermuth, C. G. (Ed.). (2008). The Practice of Medicinal Chemistry (3rd ed.). Academic Press. (Chapter on Lipophilicity and Drug Absorption). View Source

Quantitative Differentiation of 1-(Thiophen-3-YL)octan-1-amine from Analogs

Positional Isomer Differentiation: 3-Thienyl vs. 2-Thienyl Substitution

While direct comparative data for 1-(Thiophen-3-YL)octan-1-amine is limited, a well-established class-level inference indicates that 3-substituted thiophenes often exhibit distinct biological activity profiles compared to their 2-substituted analogs. A foundational review notes that, in many systems, the 3-thienyl isomer is a more active antagonist than the 2-thienyl isomer [1]. This difference arises from variations in electronic distribution and steric accessibility, which can significantly impact receptor binding and enzyme inhibition. Therefore, procurement of the 3-thienyl isomer is essential for exploring unique chemical space not accessible with the more common 2-thienyl analog [2].

Isomeric Bioactivity

Class-level

3-thienyl isomer reported as more active antagonist than 2-thienyl in multiple systems (class-level inference).

Supports unique screening profile with 3-substitution.

Class-level observation; direct comparative data limited.

Evidence Dimension	Isomeric Bioactivity
Target Compound Data	3-thienyl substitution
Comparator Or Baseline	2-thienyl substitution
Quantified Difference	Qualitative observation: 3-thienyl isomer appears to be a more active antagonist in several systems [1].
Conditions	Review of structure-activity relationships across multiple biological systems.

Why This Matters

Procuring the specific 3-thienyl isomer is critical for accessing unique biological activity profiles and avoiding false negatives in screening campaigns that rely on the more common 2-substituted thiophene.

• [1] Martin-Smith, M., & Reid, S. T. (1959). Biological Activity in Compounds Possessing Thiophen Rings. Journal of Medicinal and Pharmaceutical Chemistry, 1(6), 507-560. View Source
• [2] Sperry, J. B., & Wright, D. L. (2005). The application of thiophene bioisosteres in drug discovery. Current Opinion in Drug Discovery & Development, 8(6), 723-740. View Source

Chain Length Optimization: Octyl Group for Enhanced Lipophilicity

The octyl chain in 1-(Thiophen-3-YL)octan-1-amine provides a specific lipophilic character that is distinct from shorter-chain analogs like 1-(Thiophen-3-yl)ethan-1-amine. The estimated LogP for 1-(Thiophen-3-YL)octan-1-amine is >3.5, indicating high lipophilicity conducive to crossing biological membranes, including the blood-brain barrier . In contrast, the ethan-1-amine analog has a significantly lower calculated LogP of approximately 1.5-2.0 . This quantifiable difference in lipophilicity directly impacts drug-like properties such as absorption, distribution, and target engagement.

Lipophilicity (LogP)

Data to verify

Estimated LogP >3.5 vs ~1.5–2.0 for ethan-1-amine analog (>30-fold partition coefficient difference).

Supports CNS permeability research direction.

Calculated values; experimental confirmation advised.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Estimated LogP >3.5
Comparator Or Baseline	1-(Thiophen-3-yl)ethan-1-amine (calculated LogP ~1.5-2.0)
Quantified Difference	LogP difference of approximately 1.5-2.0 units, corresponding to a >30-fold difference in octanol-water partition coefficient.
Conditions	Calculated and estimated values based on chemical structure.

Why This Matters

The higher lipophilicity of the octyl derivative makes it a more suitable candidate for CNS-targeted drug discovery and for applications requiring enhanced membrane permeability.

Spectroscopic Validation: Experimental 1H NMR Data

The identity and purity of 1-(Thiophen-3-YL)octan-1-amine can be confirmed by experimental 1H NMR spectroscopy. A high-resolution 1H NMR spectrum (601 MHz, CDCl3) is available for this compound, providing a definitive fingerprint for structural verification [1]. This contrasts with many analogs where only calculated or lower-resolution spectra are available. Access to this experimental data ensures that researchers can confidently validate the compound's identity and purity before use, reducing the risk of experimental artifacts.

Experimental 1H NMR

Method context

601 MHz 1H NMR spectrum in CDCl3 available (experimental).

Enables structural confirmation and quality control.

Facilitates reproducible identification.

Evidence Dimension	Spectroscopic Characterization
Target Compound Data	Experimental 1H NMR spectrum at 601 MHz in CDCl3 [1]
Comparator Or Baseline	Calculated spectra or lower-resolution data for many analogs
Quantified Difference	Not applicable (qualitative advantage).
Conditions	NMR spectroscopy (1D-1H, 600 MHz, CDCl3).

Why This Matters

The availability of a high-quality experimental NMR spectrum facilitates rigorous quality control and structural confirmation, which is essential for reproducible research and regulatory compliance.

• [1] NP-MRD. 1H NMR Spectrum (1D, 601 MHz, CDCL3, experimental) (NP0332277). Compound name: Compound 10. View Source

Commercial Availability and Purity: A Verified Research Chemical

1-(Thiophen-3-YL)octan-1-amine is commercially available with a specified purity of 95% from multiple suppliers, including Leyan and AK Scientific . This defined purity level is critical for ensuring the reliability of downstream synthetic and biological experiments. In contrast, some structural analogs may be available only at lower purities or as custom synthesis products, introducing variability and increasing project costs. The established supply chain for 1-(Thiophen-3-YL)octan-1-amine ensures consistent quality and reduces procurement lead times.

Purity & Supply

Source review

95% purity from multiple suppliers (Leyan, AK Scientific).

Ensures procurement consistency across studies.

Vendor-specified purity; independent verification recommended.

Evidence Dimension	Commercial Purity
Target Compound Data	95% purity (Leyan, AK Scientific) [REFS-1, REFS-2]
Comparator Or Baseline	Variable purity for custom-synthesized or less common analogs.
Quantified Difference	Not applicable (qualitative advantage).
Conditions	Vendor-specified purity based on analytical methods (e.g., HPLC, GC).

Why This Matters

Reliable commercial availability at a defined purity streamlines procurement, reduces the need for in-house purification, and ensures consistency across research studies.

Optimal Applications for 1-(Thiophen-3-YL)octan-1-amine Based on Quantitative Evidence

Lead Optimization for CNS-Targeted Therapeutics

The high estimated LogP (>3.5) of 1-(Thiophen-3-YL)octan-1-amine makes it a privileged scaffold for designing compounds intended to cross the blood-brain barrier . It can serve as a starting material for synthesizing CNS-active agents where enhanced lipophilicity is required for target engagement.

Structure-Activity Relationship (SAR) Studies on Thiophene Bioisosteres

The distinct 3-thienyl substitution pattern offers a unique electronic and steric profile for SAR exploration . Researchers can use this compound to generate analogs and compare their activity against phenyl or 2-thienyl derivatives, probing the impact of heterocyclic orientation on biological function [1].

Synthesis of Complex Heterocyclic Libraries

As a primary amine with a flexible octyl chain, 1-(Thiophen-3-YL)octan-1-amine is an excellent building block for constructing diverse thiophene-containing libraries via amide bond formation, reductive amination, or as a component in multi-component reactions [2]. Its defined purity (95%) ensures reliable outcomes in parallel synthesis workflows .

Method Development and Analytical Standards

The availability of high-resolution experimental NMR data and a defined commercial purity [1] positions 1-(Thiophen-3-YL)octan-1-amine as a suitable compound for developing and validating analytical methods, such as HPLC or LC-MS assays, for quantifying thiophene-alkyl amines in complex matrices.

Application

Selection Property

Validation Focus

CNS-targeted candidate design

Lipophilic profile

Blood-brain barrier permeability models

SAR of thiophene bioisosteres

3-Thienyl electronic/steric properties

Receptor/enzyme interaction profiling

Heterocyclic library synthesis

Primary amine coupling versatility

Parallel synthesis reproducibility

Analytical method development

Experimental NMR reference data

Assay validation and quantification

• [1] Sperry, J. B., & Wright, D. L. (2005). The application of thiophene bioisosteres in drug discovery. Current Opinion in Drug Discovery & Development, 8(6), 723-740. View Source
• [2] Patent US20070293484. Thiophene Heteroaryl Amines. SUGEN, INC. View Source